Cas no 339277-33-7 (1-Allyl-2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazole)

• Product Name: 1-Allyl-2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazole
• CAS No: 339277-33-7
• MF: C₂₅H₂₀Cl₂N₂O₂S
• MW: 483.409502983093
• CID: 5026176
• Update Time: 2023-08-25

1-Allyl-2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-[(2,6-dichlorophenyl)methanesulfonyl]-4,5-diphenyl-1-(prop-2-en-1-yl)-1H-imidazole
• Oprea1_565860
• 1-allyl-2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazole
• 1-Allyl-2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazole

• Inchi： 1S/C25H20Cl2N2O2S/c1-2-16-29-24(19-12-7-4-8-13-19)23(18-10-5-3-6-11-18)28-25(29)32(30,31)17-20-21(26)14-9-15-22(20)27/h2-15H,1,16-17H2
• InChI Key： GCXHRLWSDVHLPH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CS(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CC=C)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 706
• XLogP3: 6.4
• Topological Polar Surface Area: 60.3